3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-chloro-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H19ClN2O5S/c1-3-21-8-9-26-16-6-4-12(10-14(16)18(21)22)20-27(23,24)13-5-7-17(25-2)15(19)11-13/h4-7,10-11,20H,3,8-9H2,1-2H3
• InChI Key: QUMIAPHOOSYMHF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C18H19ClN2O5S
• Molecular Weight: 410.9 g/mol

Description

3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C18H19ClN2O5S and its molecular weight is 410.87. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Therapeutic Potential

• The compound's derivatives have been studied for their inhibitory effects on human carbonic anhydrases, indicating their potential therapeutic relevance. Specifically, certain primary sulfonamides like this compound have shown strong inhibition of these enzymes, crucial for various physiological processes (Sapegin et al., 2018).

Synthetic Methodologies and Chemical Properties

• Studies have focused on the synthesis of related compounds, exploring novel methodologies and the properties of the resulting chemicals. For instance, research has delved into the synthesis of oxazepine derivatives through various chemical reactions, demonstrating the versatility and potential applications of these compounds in different fields (Kolluri et al., 2018).

Metabolite Characterization

• Research has also investigated the metabolites of related compounds, providing insights into their biotransformation and potential biological activities. Such studies are essential for understanding the pharmacokinetics and pharmacodynamics of these compounds (Nordholm et al., 1992).

Pharmacological Applications

• The compound and its derivatives have been evaluated for various pharmacological activities, including as potential inhibitors of specific receptors in the brain. This indicates their potential application in the development of drugs targeting neurological disorders (Falch et al., 1999).

Antiviral and Antifungal Activities

• Some derivatives have shown promising antiviral and antifungal activities, suggesting their utility in developing new treatments for infections (Zareef et al., 2007).

Antihypertensive and Diuretic Effects

• Certain sulfonamide derivatives, including those related to this compound, have been studied for their diuretic and antihypertensive effects, demonstrating their potential in treating cardiovascular diseases (Rahman et al., 2014).